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Compound of Interest

Compound Name: Mesigyna

CAS No.: 99897-30-0

Cat. No.: B1214444

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy and pharmacological profiles of

Mesigyna, a combined estrogen-progestin injectable contraceptive, and progestin-only

injectable contraceptives such as Depot Medroxyprogesterone Acetate (DMPA) and

Norethisterone Enanthate (NET-EN). The information presented is supported by data from

clinical trials to aid in research, drug development, and clinical decision-making.

Overview and Mechanism of Action
Injectable contraceptives are a highly effective, reversible method of birth control. They are

broadly categorized into two types: combined injectables, which contain both an estrogen and

a progestin, and progestin-only injectables.

Mesigyna is a brand name for a combined injectable contraceptive containing norethisterone

enanthate (a progestin) and estradiol valerate (an estrogen).[1][2] It is typically administered on

a monthly basis.[1] The combination of estrogen and progestin primarily works by suppressing
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ovulation.[3] The progestin component also thickens cervical mucus, hindering sperm

penetration, and alters the endometrium to make it less receptive to implantation.[4][5]

Progestin-only injectables, such as DMPA (Depo-Provera) and NET-EN (Noristerat), contain

only a synthetic form of progesterone.[6][7] Their primary mechanism of action is the inhibition

of ovulation.[4][8] They also thicken cervical mucus and thin the uterine lining.[8] DMPA is

typically administered every three months, while NET-EN is administered every two months.[6]

Comparative Efficacy and Performance
The following tables summarize the comparative efficacy and side effect profiles of Mesigyna
and progestin-only injectables based on available clinical data.

Table 1: Contraceptive Efficacy

Feature
Mesigyna (Combined
Injectable)

Progestin-Only Injectables
(DMPA & NET-EN)

Primary Active Ingredients

Norethisterone Enanthate (50

mg) & Estradiol Valerate (5

mg)

Depot Medroxyprogesterone

Acetate (DMPA, 150 mg) or

Norethisterone Enanthate

(NET-EN, 200 mg)[7]

Administration Frequency Once a month[1]
DMPA: Every 3 months, NET-

EN: Every 2 months[6]

Pregnancy Rate (Perfect Use) <1%[3] 0.2%[7]

Pregnancy Rate (Typical Use) 6%[3] 6%[7]

Table 2: Side Effect Profile and User Experience
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Side Effect/User
Experience

Mesigyna (Combined
Injectable)

Progestin-Only Injectables
(DMPA & NET-EN)

Bleeding Patterns

More regular bleeding patterns

compared to progestin-only

injectables.[9][10] Initial

irregular bleeding and spotting

can occur.[3]

Irregular bleeding and spotting

are common, especially in the

first few months.[11] Higher

incidence of amenorrhea

(absence of menstruation) with

prolonged use, particularly with

DMPA.[11][12]

Weight Gain

Average weight gain of around

1-2 kg per year has been

reported.[6][13]

Gradual weight gain is

common, averaging 1–2 kg per

year.[6]

Return to Fertility

Fertility returns more quickly

after discontinuation compared

to DMPA.[3]

Return to fertility is often

delayed by several months

after stopping.[6]

Bone Mineral Density

Not associated with a

decrease in bone mineral

density.[3]

DMPA use is associated with a

temporary decrease in bone

mineral density, which

generally recovers after

discontinuation.[8]

Other Common Side Effects
Headaches, breast pain, and

nervousness.[3]

Headaches, mood swings, and

decreased libido.[7]

Continuation Rate (1 year)
Reported at 64.7% in one

study.[14]

Varies; one study on DMPA

and Cyclofem (a combined

injectable similar to Mesigyna)

showed continuation rates of

31% and 34.5%, respectively.

[11]

Experimental Protocols
Below are detailed methodologies from key comparative clinical trials.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7621686/
https://pubmed.ncbi.nlm.nih.gov/8013221/
https://youngwomenshealth.org/guides/hormonal-injections/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4064779/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4064779/
https://www.cochrane.org/evidence/CD005214_review-compares-two-injectable-hormonal-contraceptives-containing-only-progestogen-namely-depot
https://fphandbook.org/chapter-4-progestin-only-injectables
https://pubmed.ncbi.nlm.nih.gov/10906501/
https://fphandbook.org/chapter-4-progestin-only-injectables
https://youngwomenshealth.org/guides/hormonal-injections/
https://fphandbook.org/chapter-4-progestin-only-injectables
https://youngwomenshealth.org/guides/hormonal-injections/
https://www.prb.org/wp-content/uploads/2021/01/PHL_Fact_Sheets_Injectables.pdf
https://youngwomenshealth.org/guides/hormonal-injections/
https://en.wikipedia.org/wiki/Progestogen-only_injectable_contraceptive
https://pubmed.ncbi.nlm.nih.gov/7813221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4064779/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase III Multicenter Comparative Trial of Mesigyna,
Cyclofem, and Injectable No. 1

Objective: To compare the contraceptive efficacy, side effects, and bleeding patterns of three

monthly injectable contraceptives.[9]

Study Design: A randomized, multicentered phase III clinical trial conducted between 1988

and 1992 in China.[9]

Participants: Fertile women seeking contraception.[9]

Intervention: Participants were randomly assigned to receive one of the following

intramuscular injections monthly:

Mesigyna (50 mg norethisterone enanthate + 5 mg estradiol valerate)

Cyclofem (25 mg medroxyprogesterone acetate + 5 mg estradiol cypionate)

Injectable No. 1[9]

Outcome Measures:

Contraceptive efficacy (pregnancy rates).

Side effects, including bleeding patterns, which were meticulously recorded in menstrual

diaries by the participants.[9]

Discontinuation rates and reasons for discontinuation.[10]

Data Analysis: Analysis of menstrual diaries from 5,098 subjects to compare bleeding

patterns, including the number of bleeding/spotting days, number of episodes, and length of

bleeding-free intervals.[9]

Comparative Study of DMPA and Cyclofem
Objective: To compare the side effects of Depo-medroxyprogesterone acetate (DMPA) and

Cyclofem.[11]
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Study Design: A cross-sectional descriptive study.[11]

Participants: 250 women aged 18-40 years using either DMPA or Cyclofem.[11]

Intervention: Participants were using either:

DMPA (progestin-only injectable)

Cyclofem (combined injectable)[11]

Outcome Measures:

Incidence and type of side effects, including irregular bleeding, weight gain, bone pain,

vaginal dryness, headache, and breast sensitivity.[11]

Data Collection: Information on side effects was collected from the participants.[11]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the hormonal signaling pathways and a typical workflow for a

comparative clinical trial of injectable contraceptives.
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Caption: Hormonal Signaling Pathway of Injectable Contraceptives.
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Caption: Workflow for a Comparative Clinical Trial.
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Conclusion
Both Mesigyna and progestin-only injectables are highly effective contraceptive methods. The

primary differences lie in their hormonal composition, administration frequency, and side effect

profiles, particularly concerning menstrual bleeding patterns and the speed of return to fertility.

Mesigyna, with its combined estrogen and progestin formulation, tends to offer better cycle

control, which may lead to higher acceptability and continuation rates for some users.[9] In

contrast, progestin-only injectables, while having a less frequent administration schedule, are

more likely to cause menstrual irregularities, including amenorrhea.[11][12] The choice

between these methods should be individualized based on a thorough evaluation of the user's

health, lifestyle, and personal preferences, with careful consideration of the potential side

effects. For drug development professionals, these comparisons highlight the ongoing need for

contraceptive options that optimize efficacy, safety, and user acceptability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Estradiol valerate/norethisterone enantate - Wikipedia [en.wikipedia.org]

2. cphi-online.com [cphi-online.com]

3. youngwomenshealth.org [youngwomenshealth.org]

4. patient.info [patient.info]

5. What is the mechanism of Norethisterone Enanthate? [synapse.patsnap.com]

6. fphandbook.org [fphandbook.org]

7. Progestogen-only injectable contraceptive - Wikipedia [en.wikipedia.org]

8. prb.org [prb.org]

9. A multicentred phase III comparative clinical trial of Mesigyna, Cyclofem and Injectable
No. 1 given by intramuscular injection to Chinese women. II. The comparison of bleeding
patterns - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1214444/docs?utm_src=pdf-body#a-comparative-analysis-of-mesigyna-and-progestin-only-injectable-contraceptives
https://www.benchchem.com/product/b1214444/docs?utm_src=pdf-body#a-comparative-analysis-of-mesigyna-and-progestin-only-injectable-contraceptives
https://pubmed.ncbi.nlm.nih.gov/7621686/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4064779/
https://www.cochrane.org/evidence/CD005214_review-compares-two-injectable-hormonal-contraceptives-containing-only-progestogen-namely-depot
https://www.benchchem.com/product/b1214444?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Estradiol_valerate/norethisterone_enantate
https://www.cphi-online.com/product/norethisterone-enanthate-estradiol-valerate-injection/
https://youngwomenshealth.org/guides/hormonal-injections/
https://patient.info/doctor/drug-therapy/progestogen-only-injectable-contraceptives
https://synapse.patsnap.com/article/what-is-the-mechanism-of-norethisterone-enanthate
https://fphandbook.org/chapter-4-progestin-only-injectables
https://en.wikipedia.org/wiki/Progestogen-only_injectable_contraceptive
https://www.prb.org/wp-content/uploads/2021/01/PHL_Fact_Sheets_Injectables.pdf
https://pubmed.ncbi.nlm.nih.gov/7621686/
https://pubmed.ncbi.nlm.nih.gov/7621686/
https://pubmed.ncbi.nlm.nih.gov/7621686/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Once-a-month injectable contraceptives: efficacy and reasons for discontinuation -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. Comparison of Two Different Injectable Contraceptive Methods: Depo-medroxy
Progesterone Acetate (DMPA) and Cyclofem - PMC [pmc.ncbi.nlm.nih.gov]

12. This review compares two injectable hormonal contraceptives containing only
progestogen, namely depot medroxyprogesterone acetate (DMPA) and norethisterone
oenanthate (NET-EN), for the risks and reasons of their discontinuation and for their clinical
e... | Cochrane [cochrane.org]

13. Mesigyna once-a-month combined injectable contraceptive: experience in Latin America
- PubMed [pubmed.ncbi.nlm.nih.gov]

14. Multicentred, phase III clinical trial of norethisterone enanthate 50 mg plus estradiol
valerate 5 mg as a monthly injectable contraceptive; final three-year report - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Analysis of Mesigyna and Progestin-
Only Injectable Contraceptives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214444/docs#a-comparative-analysis-of-mesigyna-
and-progestin-only-injectable-contraceptives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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